Cas no 19305-81-8 (4,8-Dioxo-2-adamantanecarboxylic acid tert-butyl ester)
19305-81-8 structure
Product Name:4,8-Dioxo-2-adamantanecarboxylic acid tert-butyl ester
CAS No:19305-81-8
MF:C15H20O4
MW:264.316905021667
CID:2659675
Update Time:2023-08-06
4,8-Dioxo-2-adamantanecarboxylic acid tert-butyl ester Chemical and Physical Properties
Names and Identifiers
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- 4,8-Dioxo-2-adamantanecarboxylic acid tert-butyl ester
- tert-butyl 4,8-dioxoadamantane-2-carboxylate
-
- Inchi: 1S/C15H20O4/c1-15(2,3)19-14(18)11-9-5-7-4-8(13(9)17)6-10(11)12(7)16/h7-11H,4-6H2,1-3H3/t7-,8-,9+,10+/m1/s1
- InChI Key: FNHWXKMBBMVCFE-IMSYWVGJSA-N
- SMILES: O=C1[C@@H]2C[C@H]3C([C@@H](C2)C(C(=O)OC(C)(C)C)[C@@H]1C3)=O
Computed Properties
- Exact Mass: 264.136
- Monoisotopic Mass: 264.136
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 431
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.4
4,8-Dioxo-2-adamantanecarboxylic acid tert-butyl ester Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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